Cas no 1779446-31-9 (1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1779446-31-9
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6326034
• PubChem ID: 84049666
• Update Time: 2025-05-20

1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1779446-31-9
• EN300-4706249
• SCHEMBL22734853
• 1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid

• Inchi： 1S/C8H13NO4/c10-7(11)6-5-13-8(9-6)1-3-12-4-2-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： NQBVPRPOLUWQCY-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)NC21CCOCC2

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1779446-31-9)

1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1779446-31-9) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its spirocyclic structure and multifunctional properties. This compound belongs to the class of spiro compounds, which are known for their rigid three-dimensional frameworks, making them valuable in drug design and material science. The presence of both ether (dioxa) and amine (aza) functionalities, along with a carboxylic acid group, enhances its versatility in synthetic applications.

In recent years, the demand for spirocyclic compounds like 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid has surged, driven by their potential in developing new therapeutic agents. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the fields of central nervous system (CNS) drugs and anti-inflammatory agents. Its structural complexity and hydrogen-bonding capabilities make it a promising candidate for modulating protein-ligand interactions, a hot topic in drug discovery.

The synthesis of 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid often involves multistep organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed ring formation have been explored to improve yield and purity, addressing the growing need for sustainable chemistry practices. These methods align with the industry's shift toward green chemistry, a trend highly searched by professionals in chemical manufacturing and academic research.

From an analytical perspective, CAS No. 1779446-31-9 is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure precise identification and quality control, critical for applications in pharmaceutical intermediates and fine chemicals. The compound's stability under various conditions is also a key focus, as it impacts storage and handling protocols—a common query among laboratory technicians and industrial chemists.

Beyond pharmaceuticals, 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid has potential in material science, particularly in designing polymers with tailored properties. Its spiro core can impart rigidity to polymer chains, enhancing thermal and mechanical performance—a feature sought after in high-performance materials. This aligns with the rising interest in smart materials and sustainable polymers, topics frequently searched in engineering forums and research databases.

In summary, 1,8-Dioxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1779446-31-9) represents a compelling case study in the intersection of organic chemistry, drug development, and material innovation. Its structural uniqueness and functional diversity continue to inspire research across disciplines, making it a subject of enduring relevance in both academic and industrial settings.